Cas no 2229003-36-3 (1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol
• CAS No: 2229003-36-3
• MF: C₁₁H₁₁BrF₂O
• MW: 277.105249643326
• CID: 6320995
• PubChem ID: 165643117
• Update Time: 2025-11-01

1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol
• EN300-1923992
• 1-[1-(4-bromo-2,6-difluorophenyl)cyclopropyl]ethan-1-ol
• 2229003-36-3

• Inchi： 1S/C11H11BrF2O/c1-6(15)11(2-3-11)10-8(13)4-7(12)5-9(10)14/h4-6,15H,2-3H2,1H3
• InChI Key： IOXOYHCUTFSLGN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1(C(C)O)CC1)F

Computed Properties

• Exact Mass: 275.99613g/mol
• Monoisotopic Mass: 275.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol

Introduction to 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol (CAS No. 2229003-36-3)

1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol (CAS No. 2229003-36-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and difluorinated aromatic ring and a cyclopropyl moiety, which contribute to its potential biological activities and pharmacological properties.

The bromine atom and difluorine substituents on the phenyl ring play crucial roles in modulating the compound's electronic properties and hydrophobicity. These modifications can influence the compound's binding affinity to specific biological targets, making it a valuable candidate for drug discovery and development. The cyclopropyl group, known for its strain energy and unique conformational properties, further enhances the compound's bioactivity by affecting its conformational flexibility and molecular interactions.

Recent studies have explored the potential applications of 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol in various therapeutic areas. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer. The ability of 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol to interact with GPCRs makes it a promising lead compound for developing novel therapeutic agents.

In addition to its potential as a GPCR modulator, 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that is involved in many chronic diseases. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The synthesis of 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol involves several key steps, including the formation of the brominated and difluorinated phenyl ring and the introduction of the cyclopropyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the bromine and fluorine substituents onto the phenyl ring, while cyclopropanation reactions have been used to form the cyclopropyl moiety.

The physicochemical properties of 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol are also important considerations for its pharmaceutical development. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms. Additionally, its stability under different conditions has been evaluated to ensure its suitability for long-term storage and transportation.

Clinical trials are an essential step in assessing the safety and efficacy of new drug candidates. While 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol is still in the preclinical stage of development, preliminary toxicology studies have shown promising results. These studies have demonstrated that the compound has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.

Future research on 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol will focus on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic index. This may involve modifying the chemical structure to improve solubility, permeability, or metabolic stability. Additionally, further preclinical studies will be conducted to evaluate its efficacy in more advanced disease models and to identify potential biomarkers for patient stratification.

In conclusion, 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-ol (CAS No. 2229003-36-3) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. Ongoing research efforts aim to fully characterize this compound's properties and explore its therapeutic applications in various diseases. As our understanding of this compound continues to evolve, it holds great promise for advancing medical treatments and improving patient outcomes.